Cas no 1513-69-5 (2-Amino-4-hydroxy-6-(trifluoromethyl)pyrimidine)

• Product Name: 2-Amino-4-hydroxy-6-(trifluoromethyl)pyrimidine
• CAS No: 1513-69-5
• MF: C₅H₄F₃N₃O
• MW: 179.099970817566
• MDL: MFCD01246012
• CID: 83733
• PubChem ID: 24878871
• Update Time: 2025-04-18

2-Amino-4-hydroxy-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-hydroxy-6-(trifluoromethyl)pyrimidine
• 2-Amino-6-(trifluoromethyl)-4-pyrimidinol
• 2-AMINO-6-(TRIFLUOROMETHYL)PYRIMIDIN-4-OL
• BUTTPARK 44\01-64
• IFLAB-BB F2124-0886
• 2-Amino-4-hydroxy-6-(trifluoromethyl)uracil
• 2-Amino-4-hydroxy-6-trifluoromethylpyrimidine
• 2-Amino-4-hydroxy-6-(trifluoromethyl)-pyrimidine
• 2-amino-6-(trifluoromethyl)-1H-pyrimidin-4-one
• 2-Amino-4-hydroxy-6-(trifluoromethyl)pyrimidine97%
• 2-Amino-4-hydroxy-6-(trifluoromethyl)pyrimidine 97%
• 2-amino-6-trifluoromethyl-pyrimidin-4-ol
• ZEPSVMLZBXDPGU-UHFFFAOYSA-N
• 4(3H)-Pyrimidinone, 2-amino-6-(trifluoromethyl)-
• 4(1H)-Pyrimidinone, 2-amino-6-(trifluoromethyl)-
• NSC33034
• PubChem6976
• Maybridge1_007193
• K
• 2-amino-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• SMR000456764
• AC-25693
• 2-Amino-6-(trifluoromethyl)-4-pyrimidinol;2-Amino-4-hydroxy-6-(trifluoromethyl)uracil
• 2-Amino-6-(trifluoromethyl)-4-pyrimidinol #
• MFCD00068093
• AM20080385
• SY017770
• SCHEMBL717588
• A24634
• MLS000850747
• DTXSID00283710
• FS-1067
• H10846
• BCP15528
• SCHEMBL21597387
• 2-amino-6-(trifluoromethyl)-4(3H)-pyrimidinone
• 2-amino-4-(trifluoromethyl)-1H-pyrimidin-6-one
• AKOS000320401
• FT-0611111
• HMS2783F17
• SB57327
• 4-hydroxy-6-trifluoromethylpyrimidin-2-ylamine
• CS-W017292
• AKOS009158635
• 2-amino-4-trifluoromethyl-6-pyrimidinol
• 2-Amino-4-hydroxy-6-trifluoromethylpyrimidine, 97%
• HMS561O21
• NSC-33034
• J-508013
• EN300-1461818
• CHEMBL1884050
• 1513-69-5
• 2-Amino-6-(trifluoromethyl)pyrimidin-4(3H)-one
• 2-amino-6-(trifluoromethyl)-3H-pyrimidin-4-one
• STK501567

• MDL： MFCD01246012
• Inchi： 1S/C5H4F3N3O/c6-5(7,8)2-1-3(12)11-4(9)10-2/h1H,(H3,9,10,11,12)
• InChI Key： ZEPSVMLZBXDPGU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(N)=N1)=O)(F)F
• BRN： 3608100

Computed Properties

• Exact Mass: 179.03100
• Monoisotopic Mass: 179.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -0.4
• Topological Polar Surface Area: 67.5

Experimental Properties

• Color/Form: Crystalline powder.
• Density: 1.75
• Melting Point: 289.5-293.5 °C (lit.)
• Boiling Point: 187 °C at 760 mmHg
• Flash Point: 187 °C at 760 mmHg
• PSA: 72.03000
• LogP: 1.36440
• Solubility: Not determined

2-Amino-4-hydroxy-6-(trifluoromethyl)pyrimidine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones